Cas no 1261458-02-9 (3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde)

• Product Name: 3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde
• CAS No: 1261458-02-9
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 4982744
• Update Time: 2025-05-28

3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde

• Inchi： 1S/C11H11F3O2/c1-16-10-6-8(3-2-4-15)5-9(7-10)11(12,13)14/h4-7H,2-3H2,1H3
• InChI Key： YRFWQCQNDXXZGP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)CCC=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Additional information on 3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde

Comprehensive Overview of 3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde (CAS No. 1261458-02-9)

3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde (CAS No. 1261458-02-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a methoxy group and a trifluoromethyl group attached to a phenyl ring, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, including drug candidates and crop protection agents.

The growing demand for fluorinated compounds in modern chemistry has positioned 3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde as a valuable building block. Fluorine incorporation often improves the metabolic stability and bioavailability of molecules, making this compound a key focus in medicinal chemistry. Recent studies highlight its utility in designing enzyme inhibitors and receptor modulators, addressing pressing challenges in drug discovery.

In the agrochemical sector, 3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde is explored for its potential in developing next-generation pesticides. The trifluoromethyl group is known to enhance the lipophilicity and target specificity of agrochemicals, aligning with the industry's shift toward sustainable pest control. This compound's versatility also extends to material science, where it contributes to the synthesis of advanced polymers and coatings.

From a synthetic perspective, the compound's aldehyde functionality offers diverse reactivity, enabling condensation reactions, reductive amination, and other transformations. Its compatibility with green chemistry principles is another area of interest, as researchers seek eco-friendly synthesis routes. Questions like "How to optimize the yield of 3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde?" or "What are its applications in drug development?" are frequently searched, reflecting its relevance in contemporary science.

In conclusion, 3-(3'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde (CAS No. 1261458-02-9) is a multifaceted compound with broad implications across pharmaceuticals, agrochemicals, and materials. Its structural features and reactivity make it a cornerstone in innovation, addressing global needs for healthier therapeutics and sustainable technologies.